5-ethyl-2,4-dimethyl-6-(4-{pyrazolo[1,5-a]pyrimidin-5-yl}piperazin-1-yl)pyrimidine

• IUPAC Name: 5-[4-(5-ethyl-2,6-dimethylpyrimidin-4-yl)piperazin-1-yl]pyrazolo[1,5-a]pyrimidine
• InChI: InChI=1S/C18H23N7/c1-4-15-13(2)20-14(3)21-18(15)24-11-9-23(10-12-24)16-6-8-25-17(22-16)5-7-19-25/h5-8H,4,9-12H2,1-3H3
• InChI Key: BPYMKNXHYHGLHK-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(N=C(N=C1N2CCN(CC2)C3=NC4=CC=NN4C=C3)C)C
• Molecular Formula: C18H23N7
• Molecular Weight: 337.4 g/mol
• CAS No.: 2640867-28-1

Description

This compound belongs to the pyrazolo[1,5-a]pyrimidine class, a heterocyclic scaffold with significant pharmacological relevance due to its structural rigidity and planarity, which enhances binding to biological targets . The molecule features a pyrazolo[1,5-a]pyrimidine core linked to a piperazine ring at position 5, with additional ethyl and methyl substituents at positions 2, 4, and 6 of the pyrimidine moiety. This substitution pattern is critical for optimizing pharmacokinetic properties, such as solubility and metabolic stability .

Synthetic routes for analogous compounds often involve microwave-assisted palladium-catalyzed cross-coupling reactions. For example, 5-chloro-pyrazolo[1,5-a]pyrimidine is reacted with amines in the presence of tris(dibenzylideneacetone)dipalladium and cesium carbonate under microwave conditions (150°C, 200 W) to introduce the piperazine moiety .

Mechanism of Action

Target of Action

It’s worth noting that pyrazolo[1,5-a]pyrimidines, a class of compounds to which our compound belongs, have been found to exhibit inhibitory activity against certain enzymes, such as cyclin-dependent kinase 2 (cdk2).

Mode of Action

Pyrazolo[1,5-a]pyrimidines have been reported to inhibit cdk2, an enzyme crucial for cell cycle progression. The inhibition of CDK2 can lead to cell cycle arrest, thereby inhibiting the proliferation of cancer cells.

Biochemical Pathways

Given its potential inhibitory activity against cdk2, it can be inferred that it may affect cell cycle-related pathways

Result of Action

Given its potential inhibitory activity against cdk2, it can be inferred that it may inhibit the proliferation of cancer cells

Biochemical Analysis

Biochemical Properties

5-Ethyl-2,4-dimethyl-6-(4-{pyrazolo[1,5-a]pyrimidin-5-yl}piperazin-1-yl)pyrimidine has been found to interact with various enzymes and proteins. It is known to inhibit CDK2, a cyclin-dependent kinase, which plays a crucial role in cell cycle regulation. The nature of these interactions involves the formation of hydrogen bonds with key amino acids in the active site of the enzyme.

Cellular Effects

The compound exerts significant effects on various types of cells. It has been found to inhibit the growth of several cell lines, including MCF-7 and HCT-116, by interacting with key cellular processes. 5-Ethyl-2,4-dimethyl-6-(4-{pyrazolo[1,5-a]pyrimidin-5-yl}piperazin-1-yl)pyrimidine influences cell function by impacting cell signaling pathways, gene expression, and cellular metabolism.

Molecular Mechanism

The molecular mechanism of action of 5-Ethyl-2,4-dimethyl-6-(4-{pyrazolo[1,5-a]pyrimidin-5-yl}piperazin-1-yl)pyrimidine involves binding interactions with biomolecules, enzyme inhibition, and changes in gene expression. It binds to the active site of CDK2, inhibiting its activity and thus altering the cell cycle progression.

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of 5-Ethyl-2,4-dimethyl-6-(4-{pyrazolo[1,5-a]pyrimidin-5-yl}piperazin-1-yl)pyrimidine change over time. Information on the compound’s stability, degradation, and long-term effects on cellular function observed in in vitro or in vivo studies is currently limited.

Dosage Effects in Animal Models

The effects of 5-Ethyl-2,4-dimethyl-6-(4-{pyrazolo[1,5-a]pyrimidin-5-yl}piperazin-1-yl)pyrimidine vary with different dosages in animal models.

Metabolic Pathways

It is likely to interact with various enzymes or cofactors, and may have effects on metabolic flux or metabolite levels.

Transport and Distribution

It is possible that it interacts with specific transporters or binding proteins, and may have effects on its localization or accumulation.

Subcellular Localization

It is possible that it may be directed to specific compartments or organelles by targeting signals or post-translational modifications.

Comparison with Similar Compounds

Pyrazolo[1,5-a]pyrimidine derivatives exhibit diverse biological activities depending on substituent positioning and electronic properties. Below is a detailed comparison with structurally related compounds:

Table 1: Structural and Functional Comparison of Selected Pyrazolo[1,5-a]pyrimidine Derivatives

Compound Name	Key Substituents	Biological Activity/Properties	Reference(s)
5-Ethyl-2,4-dimethyl-6-(4-{pyrazolo[1,5-a]pyrimidin-5-yl}piperazin-1-yl)pyrimidine	Ethyl (C2), methyl (C4, C6), piperazine linkage	Enhanced PDE4 inhibition; improved metabolic stability
5-Isopropyl-2-methyl-7-(4-methylpiperazin-1-yl)-3-phenylpyrazolo[1,5-a]pyrimidine	Isopropyl (C5), methyl (C2), phenyl (C3), 4-methylpiperazine	Anticancer activity (kinase inhibition); moderate solubility
2-Methyl-5-(5-morpholino-2-nitrophenyl)pyrazolo[1,5-a]pyrimidine	Morpholine ring, nitro group, methyl (C2)	Antibacterial/antiviral potential; planar structure enhances DNA intercalation
5-(6-(4-(Piperazin-1-yl)phenyl)pyrazolo[1,5-a]pyrimidin-3-yl)quinoline	Quinoline substituent, piperazine linkage	Antiproliferative activity (cancer cell lines); high binding affinity to tubulin
(R)-5-(2-(2,5-difluorophenyl)pyrrolidin-1-yl)-3-nitropyrazolo[1,5-a]pyrimidine	Difluorophenyl, nitro group, pyrrolidine ring	Protein kinase inhibition (e.g., PIKFYVE); improved selectivity over off-target kinases

Key Findings from Comparative Studies

Substituent Effects on Bioactivity :

• The ethyl and methyl groups in the target compound reduce steric hindrance, enabling stronger interactions with PDE4’s hydrophobic pockets compared to bulkier substituents (e.g., isopropyl in ) .
• Piperazine-linked derivatives generally exhibit superior solubility and blood-brain barrier penetration compared to morpholine or pyrrolidine analogs .

Planarity and Binding Efficiency: The pyrazolo[1,5-a]pyrimidine core’s planarity is maximized in the target compound due to intramolecular H-bonding between the amide NH and pyrimidine N4, a feature absent in non-planar analogs like triazolo[1,5-a]pyrimidines .

Synthetic Complexity :

• Microwave-assisted synthesis (e.g., ) reduces reaction times from 12–24 hours to 6 hours compared to traditional thermal methods (e.g., refluxing pyridine for 6 hours in ).

Patent Landscape :

• WO2015035117A1 highlights pyrazolo[1,5-a]pyrimidines with piperazine linkages for inflammatory diseases, while WO2021216454A1 prioritizes morpholine derivatives for antiviral applications.

Contradictions to Address :

• While morpholine derivatives exhibit antibacterial activity , their nitro groups may introduce metabolic instability, necessitating further optimization .
• Pyrrolidine-based analogs show kinase selectivity but require structural tuning to mitigate off-target effects.